Cas no 338755-36-5 (1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea)

• Product Name: 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea
• CAS No: 338755-36-5
• MF: C₁₉H₁₇ClN₄O₂
• MW: 368.81688284874
• CID: 5214388
• Update Time: 2025-11-01

1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-CHLOROBENZYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINYL]-N'-(5-METHYL-2-PYRIDINYL)UREA
• 3-{1-[(4-chlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}-1-(5-methylpyridin-2-yl)urea
• Urea, N-[1-[(4-chlorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinyl]-N'-(5-methyl-2-pyridinyl)-
• CDS1_001174
• Bionet1_000198
• Oprea1_174211
• DivK1c_002214
• HMS568F20
• 1-[1-[(4-chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea
• 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea

• Inchi： 1S/C19H17ClN4O2/c1-13-4-9-17(21-11-13)23-19(26)22-16-3-2-10-24(18(16)25)12-14-5-7-15(20)8-6-14/h2-11H,12H2,1H3,(H2,21,22,23,26)
• InChI Key： KNSJCBLKFKMUBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CC=C(C1=O)NC(NC1C=CC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• XLogP3: 2.9
• Topological Polar Surface Area: 74.3

Additional information on 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea

Research Brief on 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea (CAS: 338755-36-5)

The compound 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea (CAS: 338755-36-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activity, as well as its implications for drug development.

Recent studies have highlighted the role of this urea derivative as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for JAK3 kinase, with an IC50 value in the low nanomolar range. The structural analysis revealed that the 4-chlorobenzyl and 5-methylpyridin-2-yl moieties are critical for binding to the ATP pocket of the kinase, offering insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, preclinical evaluations have shown promising anti-inflammatory effects in murine models of rheumatoid arthritis. The compound significantly reduced pro-inflammatory cytokine levels, such as IL-6 and TNF-α, suggesting its potential as a novel therapeutic agent for autoimmune diseases. However, pharmacokinetic studies indicate challenges in oral bioavailability, prompting ongoing research into prodrug formulations or alternative delivery systems.

Another area of interest is the compound's potential application in oncology. Preliminary data from in vitro assays indicate synergistic effects when combined with standard chemotherapeutic agents, particularly in hematological malignancies. Researchers are currently investigating its mechanism of action in apoptosis induction and cell cycle arrest, with a focus on its downstream effects on key regulatory proteins like Bcl-2 and p53.

Despite these promising findings, several challenges remain. The compound's metabolic stability and potential off-target effects require further elucidation through advanced in vivo studies. Moreover, the scalability of its synthetic route, which currently involves a multi-step process with moderate yields, is an area of active optimization to facilitate large-scale production for clinical trials.

In conclusion, 1-[1-[(4-Chlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(5-methylpyridin-2-yl)urea represents a compelling candidate for further development in both inflammatory and oncological therapeutics. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through combination therapies or structural modifications.